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molecular formula C11H13N3O2 B8664531 Ethyl 5,7-dimethylimidazo[1,2-c]pyrimidine-2-carboxylate

Ethyl 5,7-dimethylimidazo[1,2-c]pyrimidine-2-carboxylate

Cat. No. B8664531
M. Wt: 219.24 g/mol
InChI Key: MYEFDIMICFHYGY-UHFFFAOYSA-N
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Patent
US08921378B2

Procedure details

Ethyl 5,7-dimethylimidazo[1,2-c]pyrimidine-2-carboxylate (1.268 mmol, 0.278 g) was dissolved in ethanol (10 ml) and cooled to 0° C. 2 M NaOH solution was added to the reaction mixture. The resulting mixture was stirred at 0° C. for 30 min and for an hour at RT. The solvent was evaporated and water added to the residue. The water phase was made acidic with 1 M HCl and extracted three times with EtOAc. The combined organics were dried, filtered and evaporated. 0.292 g of the title compound was obtained. 1H-NMR (400 MHz, DMSO-d6): δ 2.46 (s, 3H), 2.83 (s, 3H), 7.39 (s, 1H), 8.57 (s, 1H).
Quantity
0.278 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[N:7]2[CH:8]=[C:9]([C:11]([O:13]CC)=[O:12])[N:10]=[C:6]2[CH:5]=[C:4]([CH3:16])[N:3]=1.[OH-].[Na+]>C(O)C>[CH3:1][C:2]1[N:7]2[CH:8]=[C:9]([C:11]([OH:13])=[O:12])[N:10]=[C:6]2[CH:5]=[C:4]([CH3:16])[N:3]=1 |f:1.2|

Inputs

Step One
Name
Quantity
0.278 g
Type
reactant
Smiles
CC1=NC(=CC=2N1C=C(N2)C(=O)OCC)C
Name
Quantity
10 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 0° C. for 30 min and for an hour at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
ADDITION
Type
ADDITION
Details
water added to the residue
EXTRACTION
Type
EXTRACTION
Details
extracted three times with EtOAc
CUSTOM
Type
CUSTOM
Details
The combined organics were dried
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
30 min
Name
Type
product
Smiles
CC1=NC(=CC=2N1C=C(N2)C(=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.292 g
YIELD: CALCULATEDPERCENTYIELD 120.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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